Cas no 51-36-5 (3,5-Dichlorobenzoic acid)

• Product Name: 3,5-Dichlorobenzoic acid
• CAS No: 51-36-5
• MF: C₇H₄Cl₂O₂
• MW: 191.01146030426
• MDL: MFCD00002494
• CID: 33521
• PubChem ID: 5811
• Update Time: 2026-05-14

3,5-Dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichlorobenzoic acid
• 3,5-Dichlorobenzoic
• 3,5-Dichlorobenzoicacid Solution
• Herbicide Laborotory Performance Check
• 3,5-C2C6H3COOH
• 3,5-Dichlor-benzoesaeure
• 3,5-Dichloro-benzoic acid
• 4,4'-dimethoxybenzhydryl 3,5-dichlorobenzoate
• Benzoic acid,3,5-dichloro
• EINECS 200-092-4
• Benzoic acid, 3,5-dichloro-
• 7BAA7R70GN
• CXKCZFDUOYMOOP-UHFFFAOYSA-N
• 3,5-DichlorobenzoicAcid
• 3 5-dichlorobenzoic acid
• DSSTox_CID_4981
• 3,5-dichloro benzoic acid
• DSSTox_RID_77610
• DSSTox_GSID_24981
• KSC271E8H
• RARECHEM AL BO 0040

• MDL： MFCD00002494
• Inchi： 1S/C7H4Cl2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11)
• InChI Key： CXKCZFDUOYMOOP-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C(C(=O)O[H])C=1[H])Cl
• BRN： 2044776

Computed Properties

• Exact Mass: 189.95900
• Monoisotopic Mass: 189.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Slightly gray powder
• Density: 1.517 g/cm3
• Melting Point: 184-187?°C(lit.)
• Boiling Point: 309.1°C at 760 mmHg
• Flash Point: 140.7°C
• Refractive Index: 1.4590 (estimate)
• PSA: 37.30000
• LogP: 2.69160
• Solubility: Not determined
• Vapor Pressure: 0.000282mmHg at 25°C

3,5-Dichlorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305 P351+P338
• Hazardous Material transportation number：UN 2398 3/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36-S24/25-S16
• RTECS：DG7350000
• Hazardous Material Identification：
• Safety Term：S24/25;S36
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters